Cas no 4343-48-0 (4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide)

4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide structure
4343-48-0 structure
Product Name:4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide
CAS No:4343-48-0
MF:C20H38I2N4O4
MW:652.349070072174
CID:1515613
PubChem ID:199521
Update Time:2025-04-21

4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[piperazine-1,4-diylbis(1-oxopropane-1,2-diyl)]bis(4-methylmorpholin-4-ium) diiodide
    • 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)propanoyl]piperazin-1-yl]propan-1-one,diiodide
    • Morpholinium, 4,4'-(1,4-piperazinediylbis(1-oxopropylene))bis(4-methyl-, diiodide
    • DTXSID10963011
    • 4343-48-0
    • 4,4'-(1,4-Piperazinediylbis(1-oxopropylene))bis(4-methylmorpholinium iodide)
    • Inchi: 1S/C20H38N4O4.2HI/c1-17(23(3)9-13-27-14-10-23)19(25)21-5-7-22(8-6-21)20(26)18(2)24(4)11-15-28-16-12-24;;/h17-18H,5-16H2,1-4H3;2*1H/q+2;;/p-2
    • InChI Key: KJDNUKMFYUSLRO-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O1CC[N+](C)(CC1)C(C)C(N1CCN(CC1)C(C(C)[N+]1(C)CCOCC1)=O)=O

Computed Properties

  • Exact Mass: 613.8
  • Monoisotopic Mass: 652.09825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 515
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.08
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